Cas no 71366-28-4 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-)

• Product Name: 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
• CAS No: 71366-28-4
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 564905
• PubChem ID: 194385
• Update Time: 2025-04-19

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
• homoibotenic acid
• 3-(3-Oxo-2,3-dihydro-1,2-oxazol-5-yl)alanine
• 5-isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-
• PDSP2_001449
• CHEMBL9907
• DTXSID70991698
• PDSP1_001465
• alpha-amino-3-hydroxy-5-isoxazole-propionic acid
• 5-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-, (+-)-
• (R)-HIBO
• 2-amino-3-(3-oxo-1,2-oxazol-5-yl)propanoic acid
• 3-(3-Hydroxy-1,2-oxazol-5-yl)alanine
• SCHEMBL5303367
• 2-Amino-3-(3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
• 71366-28-4

• Inchi： 1S/C6H8N2O4/c7-4(6(10)11)1-3-2-5(9)8-12-3/h2,4H,1,7H2,(H,8,9)(H,10,11)
• InChI Key： PEHXWVXZPICGAV-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 172.04844
• Monoisotopic Mass: 172.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.65